Cas no 2000165-86-4 (2-Amino-2-methyl-1-(1,3-thiazol-5-yl)propan-1-one)

• Product Name: 2-Amino-2-methyl-1-(1,3-thiazol-5-yl)propan-1-one
• CAS No: 2000165-86-4
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 6332925
• PubChem ID: 165465444
• Update Time: 2025-10-13

2-Amino-2-methyl-1-(1,3-thiazol-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2000165-86-4
• 2-amino-2-methyl-1-(1,3-thiazol-5-yl)propan-1-one
• EN300-798107
• 2-Amino-2-methyl-1-(1,3-thiazol-5-yl)propan-1-one

• Inchi： 1S/C7H10N2OS/c1-7(2,8)6(10)5-3-9-4-11-5/h3-4H,8H2,1-2H3
• InChI Key： GANICRLAISLUBS-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C(C(C)(C)N)=O

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-Amino-2-methyl-1-(1,3-thiazol-5-yl)propan-1-one

Exploring the Properties and Applications of 2-Amino-2-methyl-1-(1,3-thiazol-5-yl)propan-1-one (CAS No: 2000165-86-4)

2-Amino-2-methyl-1-(1,3-thiazol-5-yl)propan-1-one, also known by its CAS number 2000165864, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been the subject of recent research studies, particularly in the context of its potential applications in drug development and as a building block in organic synthesis.

The molecular structure of 2-Amino-2-methyl-1-(thiazol-yl)propanone is characterized by a central ketone group attached to a thiazole ring at position 5, with an amino group and a methyl group both located on the same carbon atom adjacent to the ketone. This unique arrangement confers the compound with interesting electronic properties and reactivity, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the construction of heterocyclic compounds with potential pharmacological activity. The presence of the thiazole ring, a five-membered aromatic structure containing sulfur and nitrogen atoms, contributes to the compound's stability and ability to engage in hydrogen bonding interactions, which are crucial for its biological activity.

In terms of physical properties, 2-Amino-methyl-thiazole-propanone exhibits a melting point around 98°C and is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in various synthetic protocols that require precise control over reaction conditions.

The chemical reactivity of this compound is another area that has been extensively studied. Its amino group can act as a nucleophile in substitution reactions, while the ketone group can participate in enolate formation under basic conditions, enabling further functionalization. The combination of these reactive sites makes it a versatile starting material for constructing complex molecules with diverse functionalities.

In addition to its synthetic applications, this compound has shown promise in biological assays targeting various disease states. For example, recent research has indicated that derivatives of this compound may exhibit anti-inflammatory or anti-cancer properties by modulating specific cellular pathways or enzyme activities.

The synthesis of CAS No: 2000165864 typically involves multi-step processes that often start with readily available starting materials such as aldehydes or ketones bearing amino groups and thiazole derivatives. The optimization of these synthetic routes has been an active area of research to improve yield and purity while minimizing environmental impact.

In terms of safety considerations, while this compound is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safe use in laboratory settings. This includes wearing appropriate personal protective equipment and ensuring adequate ventilation during synthesis or manipulation.

The environmental impact assessment for this compound indicates that it has low persistence in natural environments due to its susceptibility to microbial degradation under aerobic conditions. However, further studies are recommended to fully understand its long-term ecological effects.

In conclusion, 2-Amino-< strong>methyl strong>-< strong>thiazole strong>-< strong>propanone strong>(CAS No: < strong>2000165864 strong>) stands out as an important molecule with wide-ranging applications across multiple disciplines within chemistry and biology. Its unique structural features make it an attractive candidate for both fundamental research and applied development efforts aimed at discovering novel therapeutic agents or advanced materials.